Cas no 19275-46-8 (3-Isomangostin)

3-isomangostin can be obtained from garciniamangostana 50. 3-isomangostin is a potent inhibitor of mutt homolog 1 (MTH1) with an IC50 value of 52 nm. 3-isomangostin can be used to develop anticancer agents

3-Isomangostin structure

Product Name:3-Isomangostin

CAS No:19275-46-8

Molecular Formula:C₂₄H₂₆O₆

Molecular Weight:410.4596

CID:197867

PubChem ID:13873655

3-Isomangostin Properties

Names and Identifiers

- 3-isomangostin
- 2H,6H-Pyrano[3,2-b]xanthen-6-one,3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-2-butenyl)-
- ISOMANGOSTIN, 3-(AS)
- ISOMANGOSTIN, 3-(P)
- ISOMANGOSTIN, 3-(P) PrintBack
- 3,4-Dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-2-butenyl)-2H,6H-pyrano[3,2-b]xanthen-6-one
- 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-but-2-enyl)-3,4-dihydro-2H-pyrano[3,2-b]xanthen-6-one
- 9-hydroxycalabaxanthone
- 3,4-dihydro-5,9-dihydroxy-8-Methoxy-2,2-diMethyl-7-(3-Methylbut-2-enyl)pyrano[3,2-b]xanthen-6(2H)-one
- Y0017
- N2215
- 275I468
- CS-0027793
- Q27463227
- 2H,6H-Pyrano[3,2-b]xanthen-6-one, 3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-2-butenyl)-
- PD125098
- Q-100233
- 5,9-DIHYDROXY-8-METHOXY-2,2-DIMETHYL-7-(3-METHYLBUT-2-EN-1-YL)-2,3,4,6-TETRAHYDRO-1,11-DIOXATETRACEN-6-ONE
- HY-N6845
- 19275-46-8
- 5,9-Dihydroxy-8-Methoxy-2,2-Dimethyl-7-(3-Methylbut-2-En-1-Yl)-3,4-Dihydro-2h,6h-Pyrano[3,2-B]xanthen-6-One
- CHEBI:175290
- BDBM50509698
- FT-0686567
- MS-27078
- SCHEMBL15006537
- 2RCN2CT95D
- 8-METHOXY-2,2-DIMETHYL-7-(3-METHYLBUT-2-ENYL)-5,9-BIS(OXIDANYL)-3,4-DIHYDROPYRANO(3,2-B)XANTHEN-6-ONE
- MFCD10566618
- DTXSID701317245
- CHEMBL464119
- AKOS030573566
- 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-2-butenyl)-3,4-dihydro-2H,6H-pyrano[3,2-b]xanthen-6-one
- 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)-3,4-dihydropyrano[3,2-b]xanthen-6-one
- 3-Isomangostin, 98%, from Garcinia mangostana L.
- 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)-3,4-dihydropyrano(3,2-b)xanthen-6-one
- +Expand
- MDL： MFCD10566618
- InChIKey： KJCDBAVVDILRMP-UHFFFAOYSA-N
- Inchi： 1S/C24H26O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,10-11,25-26H,7-9H2,1-5H3
- SMILES： O1C2C([H])=C3C(C(C4C(=C(C(=C([H])C=4O3)O[H])OC([H])([H])[H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=O)=C(C=2C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 410.172939g/mol
Surface Charge: 0
XLogP3: 5.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 410.172939g/mol
Monoisotopic Mass: 410.172939g/mol
Topological Polar Surface Area: 85.2Å²
Heavy Atom Count: 30
Complexity: 683
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 410.5

Experimental Properties

LogP: 4.97830
PSA: 89.13000
Melting Point: 155-160°C
Density: 1.257

3-Isomangostin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002GRA-1mg	2H,6H-Pyrano[3,2-b]xanthen-6-one, 3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methyl-2-butenyl)-	19275-46-8	≥98%	1mg	$69.00	2024-06-17
A2B Chem LLC	AB14230-1mg	3-Isomangostin	19275-46-8	≥98%	1mg	$27.00	2024-04-20
Ambeed	A256888-50mg	3-Isomangostin	19275-46-8	97%	50mg	$412.0
Chemenu	CM182223-250mg	5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H,6H-pyrano[3,2-b]xanthen-6-one	19275-46-8	97%	250mg	$***	2023-03-29
ChemFaces	CFN99724-10mg	3-Isomangostin	19275-46-8	>=98%	10mg	$168	2023-09-19
ChemScence	CS-0027793-5mg	3-Isomangostin	19275-46-8		5mg	$403.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0065-20mg	3-Isomangostin	19275-46-8	98%	20mg	$120	2023-09-20
ChromaDex Standards	ASB-00009310-005-5mg	ISOMANGOSTIN, 3	19275-46-8	96.2%	5mg	$250.00
DC Chemicals	DCY-180-20 mg	3-isomangostin	19275-46-8	>98%, Standard References Grade	20mg	$280.0	2022-03-01
MedChemExpress	HY-N6845-5mg	3-Isomangostin	19275-46-8	98.99%	5mg	￥4030	2024-04-19

3-Isomangostin Synthesis

3-Isomangostin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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3-Isomangostin Related Literature

1. The structure of mangostin

G. H. Stout,M. M. Krahn,P. Yates,H. B. Bhat Chem. Commun. (London) 1968 211
2. Design, synthesis and structure–activity relationships of mangostin analogs as cytotoxic agents

Xiao-Qian Chi,Cheng-Ting Zi,Hong-Mei Li,Liu Yang,Yong-Feng Lv,Jin-Yu Li,Bo Hou,Fu-Cai Ren,Jiang-Miao Hu,Jun Zhou RSC Adv. 2018 8 41377

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